Cas no 61541-20-6 (Butanoic acid, 4-hydroxy-2-methylene-, methyl ester)

• Product Name: Butanoic acid, 4-hydroxy-2-methylene-, methyl ester
• CAS No: 61541-20-6
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 475677
• PubChem ID: 9877370
• Update Time: 2025-04-19

Butanoic acid, 4-hydroxy-2-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-hydroxy-2-methylene-, methyl ester
• methyl 4-hydroxy-2-methylidenebutanoate
• 61541-20-6
• DTXSID70432152
• SCHEMBL356136
• methyl 4-hydroxy-2-methylenebutanoate

• Inchi： 1S/C6H10O3/c1-5(3-4-7)6(8)9-2/h7H,1,3-4H2,2H3
• InChI Key： NHRMHEKXRUSPAE-UHFFFAOYSA-N
• SMILES： OCCC(=C)C(=O)OC

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53